Cas no 1261577-95-0 (2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261577-95-0
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4924071
• Update Time: 2025-06-07

2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7F4NO/c14-12-9(7-19)5-8(6-18-12)10-3-1-2-4-11(10)13(15,16)17/h1-7H
• InChI Key： CEIAAMNODWDLFC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(=C(C=O)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde

Introduction to 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261577-95-0)

2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261577-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro substituent and a trifluoromethyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The fluoro atom at the 2-position of the nicotinaldehyde core enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the trifluoromethyl group at the 5-position of the phenyl ring further modulates its electronic and steric properties, influencing both its reactivity and biological interactions. These structural elements make 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and selectivity in biological targets. The incorporation of fluorine atoms into drug candidates has been shown to improve pharmacokinetic profiles, including increased bioavailability and reduced metabolic degradation. Studies have demonstrated that fluorine substitution can alter the electronic distribution within a molecule, leading to more potent and selective interactions with biological receptors. This phenomenon is particularly relevant for 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde, which may exhibit improved pharmacological properties compared to its non-fluorinated analogs.

Research in the field of nicotinaldehyde derivatives has revealed their potential as scaffolds for developing novel therapeutic agents. Nicotinaldehyde itself is a well-known precursor in the synthesis of various bioactive molecules, including kinase inhibitors and anti-inflammatory agents. The introduction of fluorine and trifluoromethyl groups into this scaffold expands its utility by enhancing its interaction with biological targets. For instance, studies have shown that fluorinated nicotinaldehydes can act as inhibitors of certain enzymes involved in cancer progression. The specific arrangement of substituents in 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde may confer selective inhibition against particular enzymatic targets, making it a valuable tool for drug discovery.

The synthesis of 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde involves multi-step organic transformations that highlight the compound's complexity and synthetic challenge. Key steps typically include functional group transformations such as aldehyde formation, aromatic substitution reactions, and fluorination processes. The use of advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, is often employed to achieve high yields and purity. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of carefully designed synthetic routes in producing complex molecules like this one.

The chemical properties of 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde make it a versatile intermediate for further derivatization. Its aldehyde functionality allows for subsequent condensation reactions with various nucleophiles, leading to the formation of heterocyclic compounds or Schiff bases. These derivatives can then be explored for their biological activity against a range of targets, including enzymes and receptors involved in neurological disorders or infectious diseases. The combination of structural features such as the fluoro atom and trifluoromethyl group provides a rich platform for medicinal chemists to explore new therapeutic avenues.

In conclusion, 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261577-95-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including fluorine and trifluoromethyl substituents, contribute to its distinctive chemical properties and biological activity. The ongoing research into fluorinated aromatic compounds continues to uncover new applications for this class of molecules, positioning 2-Fluoro-5-(2-(trifluoromethyl)phenyl)nicotinaldehyde as a valuable asset in drug discovery efforts. As synthetic methodologies advance, the accessibility of such specialized compounds will likely increase, further facilitating their exploration in medicinal chemistry.